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hydrochloride

Cat. No.: B1421641 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 2,5-dichloro-N-
methylaniline Hydrochloride

Introduction
2,5-dichloro-N-methylaniline hydrochloride is a halogenated aromatic amine of significant

interest to the scientific community, particularly those in pharmaceutical research and organic

synthesis. Its structural framework, featuring a dichlorinated aniline core, makes it a valuable

intermediate and building block.[1] This compound serves as a key reagent in various research

applications, including proteomics, and as a precursor for the synthesis of complex

agrochemicals and active pharmaceutical ingredients (APIs).[1] Notably, it is classified among

"Protein Degrader Building Blocks," highlighting its relevance in cutting-edge therapeutic

development.[2]

This guide provides a comprehensive analysis of the core physicochemical properties of 2,5-
dichloro-N-methylaniline hydrochloride. Moving beyond a simple recitation of data, we delve

into the causality behind its chemical behavior, offering field-proven methodologies for its

characterization. This document is designed to equip researchers, scientists, and drug

development professionals with the authoritative knowledge required for its effective handling,

analysis, and application.

Chemical Identity and Molecular Structure
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A precise understanding of a compound's structure is the foundation for interpreting its

chemical behavior and reactivity.

Systematic Name: N-methyl-2,5-dichloroaniline hydrochloride[1] CAS Number: 1193389-58-

0[1][2][3] Molecular Formula: C₇H₈Cl₃N[1][2] Molecular Weight: 212.50 g/mol [1][2]

The molecule's architecture is composed of three key features:

A Dichlorinated Benzene Ring: Chlorine atoms at the 2- and 5-positions significantly

influence the molecule's electronics, lipophilicity, and metabolic stability.

An N-methylaniline Core: This functional group is the primary site of basicity and a handle for

further synthetic transformations.

A Hydrochloride Salt: The formation of the hydrochloride salt from the basic amine is a

critical modification that dramatically enhances the compound's solubility in aqueous and

polar media, a vital characteristic for many biological and pharmaceutical applications.[1]
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Sample Preparation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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